Cas no 830346-46-8 (1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea)

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea is a fluorinated benzylurea derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both fluorine and trifluoromethyl groups, which enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The compound's unique substitution pattern may contribute to improved binding affinity in target interactions, particularly in enzyme inhibition or receptor modulation. Its chemical stability under various conditions allows for versatile synthetic applications. Researchers may explore its utility in developing bioactive molecules, given the increasing demand for fluorinated compounds in medicinal chemistry. Proper handling and storage are recommended due to its reactive functional groups.
1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea structure
830346-46-8 structure
Product Name:1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea
CAS No:830346-46-8
MF:C9H8F4N2O
MW:236.166235923767
MDL:MFCD12546644
CID:706692
PubChem ID:22037856
Update Time:2025-05-27

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea
    • (2-Fluoro-6-trifluoromethyl-benzyl)-urea
    • [2-fluoro-6-(trifluoromethyl)phenyl]methylurea
    • 1-(2-FLUORO-6-(TRIFLOROMETHYL)BENZYL)UREA
    • Urea,N-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-
    • I01-7827
    • N-[[2-Fluoro-6-(trifluoromethyl)phenyl]methyl]urea (ACI)
    • Urea, [[2-fluoro-6-(trifluoromethyl)phenyl]methyl]- (9CI)
    • N-[2-Fluoro-6-(trifluoromethyl)benzyl]urea
    • AC-31334
    • 830346-46-8
    • Fluoro-6-(trifluoromethyl)benzyl)urea
    • N-?[[2-?Fluoro-?6-?(trifluoromethyl)?phenyl]?methyl]?urea
    • Urea, N-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-
    • J-503013
    • DS-7162
    • 1-[2-Fluoro-6-(trifluoromethyl)benzyl]urea
    • SY060970
    • N-((2-Fluoro-6-(trifluoromethyl)phenyl)methyl)urea
    • DB-345162
    • Urea, [[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-
    • SCHEMBL1642074
    • N-{[2-Fluoro-6-(trifluoromethyl)phenyl]methyl}urea
    • N-(2-Fluoro-6-(trifluoromethyl)benzyl)urea
    • UNII-N4JSG57PWF
    • N-[[2-Fluoro-6-(trifluoromethyl)phenyl]methyl]urea
    • N4JSG57PWF
    • Elagolix Impurity 2
    • DTXSID30621904
    • Elagolix intermediate 3
    • Urea, N-((2-fluoro-6-(trifluoromethyl)phenyl)methyl)-
    • Urea, ((2-fluoro-6-(trifluoromethyl)phenyl)methyl)-
    • AKOS015890798
    • C9H8F4N2O
    • BCP17301
    • SB67297
    • MFCD12546644
    • MDL: MFCD12546644
    • Inchi: 1S/C9H8F4N2O/c10-7-3-1-2-6(9(11,12)13)5(7)4-15-8(14)16/h1-3H,4H2,(H3,14,15,16)
    • InChI Key: NLKRQVSNIXWLBR-UHFFFAOYSA-N
    • SMILES: O=C(NCC1C(C(F)(F)F)=CC=CC=1F)N

Computed Properties

  • Exact Mass: 236.05700
  • Monoisotopic Mass: 236.05727553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Boiling Point: 268.828°C at 760 mmHg
  • PSA: 55.12000
  • LogP: 3.10400

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea Security Information

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1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  reflux
Reference
Elagolix Sodium Salt and Its Synthetic Intermediates: A Spectroscopic, Crystallographic, and Conformational Study
Ciceri, Samuele ; et al, Molecules, 2023, 28(9),

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Methanol ;  overnight, 65 - 70 °C; 70 °C → rt
1.2 Reagents: Sodium cyanoborohydride ;  overnight, rt
Reference
Process for the preparation of 1-(2-fluoro-6-(trifluoromethyl)benzyl)urea and (2-fluoro-6-(trifluoromethyl)phenyl)methanamine hydrochloride
Anonymous, IP.com Journal, 2017, 17, 1-2

Production Method 3

Reaction Conditions
1.1 Reagents: Water ,  Ammonium chloride ;  15 min, 120 °C
Reference
Ammonium Chloride-Promoted Rapid Synthesis of Monosubstituted Ureas under Microwave Irradiation
Lan, Chunling Blue; et al, European Journal of Organic Chemistry, 2021, 2021(37), 5135-5146

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; -78 °C; -78 °C → -30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  -30 °C
2.1 Reagents: Acetic acid Solvents: Methanol ;  overnight, 65 - 70 °C; 70 °C → rt
2.2 Reagents: Sodium cyanoborohydride ;  overnight, rt
Reference
Process for the preparation of 1-(2-fluoro-6-(trifluoromethyl)benzyl)urea and (2-fluoro-6-(trifluoromethyl)phenyl)methanamine hydrochloride
Anonymous, IP.com Journal, 2017, 17, 1-2

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:830346-46-8)噁拉戈利中间体3
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(CAS:830346-46-8)1-(2-FLUORO-6-(TRIFLOROMETHYL)BENZYL)UREA
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:830346-46-8)噁拉戈利中间体3
LE25836826
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:830346-46-8)1-(2-FLUORO-6-(TRIFLOROMETHYL)BENZYL)UREA
sfd9451
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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